Cas no 1114602-77-5 (N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}thiophene-2-carboxamide)

• Product Name: N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}thiophene-2-carboxamide
• CAS No: 1114602-77-5
• MF: C₁₇H₁₅N₃O₃S₂
• MW: 373.44930100441
• CID: 6195355
• PubChem ID: 44015909
• Update Time: 2025-06-08

N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}thiophene-2-carboxamide
• F2098-0164
• N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)thiophene-2-carboxamide
• N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]thiophene-2-carboxamide
• 1114602-77-5
• AKOS001951017

• Inchi： 1S/C17H15N3O3S2/c1-2-25(22,23)16-9-8-14(19-20-16)12-5-3-6-13(11-12)18-17(21)15-7-4-10-24-15/h3-11H,2H2,1H3,(H,18,21)
• InChI Key： FINKNZIUZZRCGM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC=C(C=2)NC(C2=CC=CS2)=O)N=N1)(CC)(=O)=O

Computed Properties

• Exact Mass: 373.05548370g/mol
• Monoisotopic Mass: 373.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}thiophene-2-carboxamide

Comprehensive Overview of N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}thiophene-2-carboxamide (CAS No. 1114602-77-5)

N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}thiophene-2-carboxamide, with the CAS number 1114602-77-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a pyridazine core with thiophene and ethanesulfonyl moieties, making it a promising candidate for drug discovery and material science applications. Its molecular formula and precise synthesis pathways are of particular interest to researchers exploring novel bioactive compounds.

The compound's chemical properties include moderate solubility in polar organic solvents, stability under standard laboratory conditions, and a distinct spectroscopic profile (NMR, LC-MS) that facilitates its identification. Recent studies highlight its potential as a kinase inhibitor, with particular relevance to cancer therapeutics and inflammatory diseases. The ethanesulfonyl group enhances its binding affinity to biological targets, while the thiophene-carboxamide segment contributes to its metabolic stability—a critical factor in drug development pipelines.

In the context of green chemistry trends, researchers are investigating eco-friendly synthesis routes for 1114602-77-5 to reduce waste and energy consumption. This aligns with growing industry demand for sustainable pharmaceutical intermediates. Computational chemistry models suggest the compound's potential as a selective enzyme modulator, with virtual screening studies identifying possible applications in neurodegenerative disorder research—a hot topic in 2024's biomedical landscape.

The patent landscape surrounding this compound reveals active development in small-molecule therapeutics, particularly for orphan diseases. Analytical methods like HPLC purity testing and X-ray crystallography have been employed to characterize its polymorphic forms—an essential consideration for formulation scientists. The compound's structure-activity relationship (SAR) continues to be refined through medicinal chemistry optimization studies published in peer-reviewed journals.

From a supply chain perspective, 1114602-77-5 remains a low-volume, high-value material with specialized GMP manufacturing requirements. Its global market availability is currently limited to research-scale quantities, though increasing interest from biotech startups may drive commercial production scaling. Stability studies indicate proper storage conditions (typically -20°C under inert atmosphere) to maintain its chemical integrity over extended periods.

Emerging applications in precision agriculture demonstrate this compound's versatility, with preliminary data suggesting activity against certain plant pathogens. The pyridazine-thiophene hybrid structure represents an innovative approach to crop protection chemistry, addressing growing concerns about pesticide resistance. Environmental fate studies are ongoing to evaluate its ecotoxicological profile—a key consideration for regulatory approval processes.

Academic laboratories frequently search for synthetic protocols and spectral data for this compound, reflecting its importance in method development research. The compound's chiral centers (if present) and stereochemical purity requirements are active areas of investigation, particularly for asymmetric synthesis applications. Recent conference presentations have highlighted its potential in photopharmacology—a cutting-edge field exploring light-activated drugs.

Quality control aspects of N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}thiophene-2-carboxamide production emphasize rigorous impurity profiling using advanced chromatographic techniques. The compound's physicochemical parameters (logP, pKa, solubility) make it suitable for formulation development across various delivery systems. Its intellectual property status varies by jurisdiction, with active patents covering specific therapeutic uses and derivative compounds in major markets.

Future research directions may explore its combination therapies with existing drugs or its potential as a diagnostic agent when labeled with isotopes. The compound's structure-based design exemplifies modern rational drug discovery approaches, combining computational modeling with high-throughput screening validation. As personalized medicine advances, molecules like 1114602-77-5 may play crucial roles in targeted therapy development for specific patient populations.